Cas no 64508-87-8 (Butanoic acid,3-phenoxy-)

• Product Name: Butanoic acid,3-phenoxy-
• CAS No: 64508-87-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD12131345
• CID: 517936
• PubChem ID: 152544
• Update Time: 2025-04-19

Butanoic acid,3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-phenoxy-
• 3-phenoxybutanoic acid
• AS-57800
• MFCD12131345
• SCHEMBL1418060
• W19103
• AKOS022300684
• 64508-87-8
• Butanoic acid, 3-phenoxy-
• DB-105705
• DTXSID30983074

• MDL： MFCD12131345
• Inchi： 1S/C10H12O3/c1-8(7-10(11)12)13-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)
• InChI Key： FBJWHMYVHYDATM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 279.8°C at 760 mmHg
• Flash Point: 107°C
• Refractive Index: 1.524
• PSA: 46.53